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Compound of Interest

Compound Name: LS-75

cat. No.: B042276

An in-depth analysis of publicly available data reveals limited information regarding a
compound designated as LS-75. While a chemical entity with this identifier is available from
commercial suppliers, extensive scientific literature detailing its novelty, mechanism of action,
and biological activity is not readily accessible. This guide provides a summary of the available
information and highlights the areas where data is currently lacking.

Chemical and Physical Properties of LS-75

A compound designated as LS-75 is cataloged with the CAS number 885-70-1. Its fundamental
chemical properties are summarized below.

Property Value Reference
CAS Number 885-70-1 [1]
Molecular Formula C12H9N30O [1]
Molecular Weight 211.22 g/mol [1]
Purity >98% [1]

Computational Chemistry Data

Computational predictions provide some insight into the physicochemical properties of the LS-
75 compound.
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Parameter Predicted Value Reference

TPSA (Topological Polar

54.02 A2 [1]

Surface Area)
LogP (Octanol-Water Partition

. 2.3909 [1]
Coefficient)
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 2 [1]
Rotatable Bonds 0 [1]

Novelty and Mechanism of Action

Currently, there is no publicly available scientific literature that describes the novelty or the
specific mechanism of action of the LS-75 compound (CAS 885-70-1). Drug development is a
complex process, and new compounds are continuously being investigated. However, without
published research, any claims regarding the innovative aspects of LS-75 would be
speculative.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols and defined signaling pathways associated with the LS-75
compound are not available in the public domain. As such, the creation of diagrams for
signaling pathways, experimental workflows, or logical relationships is not possible at this time.

In conclusion, while the basic chemical identity of a compound labeled LS-75 is known, a
comprehensive understanding of its biological significance and novelty awaits further research
and publication in peer-reviewed scientific journals. Researchers and drug development
professionals interested in this compound would need to conduct their own investigations to
elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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